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Compound of Interest

Des(1-cyclohexanol) Venlafaxine-

dé

Cat. No.: B589846

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, analytical
methodologies, and metabolic context of Des(1-cyclohexanol) Venlafaxine-d6. This
deuterated analog serves as a crucial internal standard for the quantitative analysis of
venlafaxine, a widely prescribed serotonin-norepinephrine reuptake inhibitor (SNRI).

Core Chemical Properties

Des(1-cyclohexanol) Venlafaxine-d6 is a stable isotope-labeled version of a venlafaxine
impurity. Its primary application is in bioanalytical assays, particularly liquid chromatography-
mass spectrometry (LC-MS/MS), to ensure accuracy and precision in the quantification of
venlafaxine and its metabolites in biological matrices. The deuterium labeling provides a
distinct mass signature, allowing it to be differentiated from the unlabeled analyte while
exhibiting similar chemical and chromatographic behavior.

Quantitative Data Summary

The following tables summarize the key chemical and physical properties of Des(1-
cyclohexanol) Venlafaxine-d6 and its non-deuterated counterpart for comparison. It is
important to note that comprehensive experimental data for the deuterated compound is
limited, as it is primarily synthesized as an analytical standard.
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Table 1: Chemical Identifiers

Property

Des(1-cyclohexanol)
Venlafaxine-d6

Des(1-cyclohexanol)
Venlafaxine

CAS Number

1330046-00-8[1][2][3][4]

775-33-7[5][6]

Molecular Formula

C11H11DeNO[1][2][3]

C11H17NO[5][6]

Molecular Weight 185.30 g/mol [2][3] 179.26 g/mol [5][6]
INChI=1S/C11H17NO/c1-
InChl=1S/C11H17NO/c1-
12(2)9-8-10-4-6-11(13-3)7-5-
InChl 12(2)9-8-10-4-6-11(13-3)7-5-
10/h4-7H,8-9H2,1-
_ 10/h4-7H,8-9H2,1-3H3[5]
3H3/i1D3,2D3[1]
COC1=CC=C(CCN(C([2H])
SMILES ([2ZHD2HDC([2HD([2H]) COclccc(CCN(C)C)eel[5]
[2H])C=C1][1]
4-Methoxy-N,N-(dimethyl-
] 2-(4-methoxyphenyl)-N,N-
d6)benzeneethanamine; p- ) )
Synonyms dimethylethanamine;

Methoxy-N,N-(dimethyl-
d6)phenethylamine[2]

Venlafaxine EP Impurity A[5]

Table 2: Physicochemical Properties
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Des(1-cyclohexanol) Des(1-cyclohexanol)
Property ] .
Venlafaxine-d6 Venlafaxine
Appearance Clear Colourless Qil[2] Data not available
3 _ 254.9 + 23.0 °C at 760 mmHg _
Boiling Point ) Data not available
(Predicted)[7]
Melting Point Data not available Data not available
Likely soluble in organic
Solubility solvents like DMSO and Data not available
ethanol.[8]
Storage Temperature 2-8°C Refrigerator[2] Data not available

Experimental Protocols

Des(1-cyclohexanol) Venlafaxine-d6 is instrumental in the bioanalysis of venlafaxine. Below
IS a representative experimental protocol for the quantitative analysis of venlafaxine in human
plasma using LC-MS/MS with a deuterated internal standard.

Protocol: Quantification of Venlafaxine in Human
Plasma by LC-MS/MS

1. Sample Preparation (Protein Precipitation)

e To 100 pL of human plasma sample (calibration standard, quality control, or unknown), add a
specified amount of Des(1-cyclohexanol) Venlafaxine-d6 working solution as an internal
standard.

e Add 300 pL of acetonitrile (containing 0.1% formic acid) to precipitate plasma proteins.[9]
o Vortex the mixture for 1 minute.[9]

o Centrifuge the sample at high speed (e.g., 13,000 rpm) for 10 minutes at 4°C to pellet the
precipitated proteins.[9]

o Transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.[9]
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2. Liquid Chromatography Conditions

o LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance
liquid chromatography (UPLC) system.

e Column: A C18 reversed-phase column (e.g., ACQUITY UPLC® BEH Shield RP18, 1.7 um,
100 mm x 2.1 mm) is commonly used.[10]

» Mobile Phase: An isocratic or gradient elution with a mixture of an aqueous component (e.g.,
water with 2 mM ammonium acetate) and an organic solvent (e.g., acetonitrile). A common
composition is acetonitrile:water (80:20, v/v).[10]

» Flow Rate: A typical flow rate is 0.3 mL/min.[10]

e Injection Volume: 5-10 pL.[9]

o Column Temperature: Maintained at a constant temperature, for example, 40°C.
3. Mass Spectrometry Conditions

e Mass Spectrometer: A triple quadrupole mass spectrometer.

« lonization Source: Electrospray lonization (ESI) in positive ion mode.[10]

o Detection Mode: Multiple Reaction Monitoring (MRM).[10]

 MRM Transitions: The specific precursor to product ion transitions are monitored for the
analyte and the internal standard. Representative transitions are provided in the table below.

Table 3: Representative MRM Transitions for Venlafaxine and its Deuterated Analog

Compound Precursor lon (m/z) Product lon (m/z)
Venlafaxine 278.3 121.08
Venlafaxine-d6 284.4 121.0
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Note: The MRM transitions for Des(1-cyclohexanol) Venlafaxine-d6 would need to be
empirically determined but are expected to be similar to other deuterated venlafaxine

standards.

Signaling Pathways and Logical Relationships

As Des(1-cyclohexanol) Venlafaxine-d6 is an analytical standard, it does not have its own
signaling pathway. However, its use is intrinsically linked to the metabolic pathway of
venlafaxine. The following diagram illustrates the major metabolic routes of venlafaxine,
providing context for the analytical measurements where the deuterated standard is employed.

Metabolic Pathway of Venlafaxine

Venlafaxine

CYP3A4, CYP2C19

O-desmethylvenlafaxine (ODV)

(Active Metabolite) N-desmethylvenlafaxine (NDV)

YP2C19, CYP3A4 CYP2D6

N,O-didesmethylvenlafaxine (NODV)

Glucuronidation and Excretion

Click to download full resolution via product page

Caption: Major metabolic pathways of venlafaxine in humans.
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Experimental Workflow for Bioanalysis

The logical flow of a typical bioanalytical study involving Des(1-cyclohexanol) Venlafaxine-d6
is depicted in the following diagram.
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Bioanalytical Workflow using a Deuterated Internal Standard
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'
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'

Pharmacokinetic Analysis
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Caption: A typical workflow for quantitative bioanalysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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